Cas no 2679802-00-5 (rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate)

• Product Name: rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate
• CAS No: 2679802-00-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5630822
• PubChem ID: 165923879
• Update Time: 2025-10-30

rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecane-7-carboxylate
• EN300-28293757
• 2679802-00-5
• rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate

• Inchi： 1S/C18H25NO4/c20-15-10-18(8-4-5-9-18)13-19(11-16(15)21)17(22)23-12-14-6-2-1-3-7-14/h1-3,6-7,15-16,20-21H,4-5,8-13H2/t15-,16+/m0/s1
• InChI Key： VXQRTYIHABRJSA-JKSUJKDBSA-N
• SMILES： O[C@@H]1[C@@H](CN(C(=O)OCC2C=CC=CC=2)CC2(C1)CCCC2)O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Additional information on rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro4.6undecane-7-carboxylate

Rac-Benzyl (9R,10S)-9,10-Dihydroxy-7-Azaspiro[4.6]Undecane-7-Carboxylate: A Comprehensive Overview

The compound rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecane-7-carboxylate with CAS No. 2679802-00-5 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a benzyl group with a dihydroxy azaspiro system, making it a promising candidate for various applications in drug discovery and development.

Spirocyclic compounds have been extensively studied due to their potential as bioactive agents. The 7-azaspiro[4.6]undecane core of this compound is particularly interesting because it exhibits a rigid and compact structure, which can enhance its binding affinity to target proteins. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them valuable tools in the design of novel therapeutic agents.

The benzyl group attached to the spirocyclic system plays a crucial role in modulating the physicochemical properties of the compound. This substituent not only enhances the lipophilicity of the molecule but also provides a platform for further functionalization, enabling researchers to explore a wide range of chemical modifications. For instance, the introduction of electron-withdrawing or donating groups can significantly alter the compound's reactivity and bioavailability.

One of the most exciting aspects of rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecane-7-carboxylate is its stereochemistry. The (9R,10S) configuration imparts specific spatial arrangements to the molecule, which are critical for its interactions with biological targets. Stereoisomerism is a key factor in drug design, as it can influence both efficacy and toxicity. Recent advancements in asymmetric synthesis have made it possible to produce enantiomerically pure versions of this compound, paving the way for more precise studies on its pharmacokinetics and pharmacodynamics.

From a synthetic perspective, the construction of spiro[4.6]undecane frameworks remains a challenging yet rewarding endeavor. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic annulation reactions, to assemble this complex structure efficiently. The incorporation of the dihydroxy group at positions 9 and 10 introduces additional complexity but also offers opportunities for hydrogen bonding interactions with biological targets.

In terms of applications, rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecane-7-carboxylate has shown potential in several therapeutic areas. For example, its ability to inhibit certain kinases makes it a candidate for anti-cancer drug development. Additionally, its role as a ligand in metalloenzyme inhibition has been explored in recent studies.

Recent research has also focused on understanding the bioavailability and metabolism of this compound in vivo. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its pharmacokinetic profile and identify key metabolites responsible for its activity or toxicity.

Looking ahead, the development of analogs based on rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecane-7-carboxylate holds great promise for expanding its utility in medicinal chemistry. By leveraging computational chemistry tools like molecular docking and quantum mechanics simulations, researchers can design derivatives with improved potency and selectivity against specific targets.

In conclusion, rac-benzyl (9R,10S)-9,10-dihydroxy-7-azaspiro[4.6]undecane-7-carboxylate represents an exciting advancement in chemical synthesis and drug discovery. Its unique structure and stereochemistry make it an invaluable tool for exploring new therapeutic avenues while continuing to push the boundaries of organic chemistry.